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Part 1: Identification & Risk Assessment

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: CHM-1-P-Na

CAS No.: 1207854-61-2

\ J

CHM-1-P-Na is the monosodium phosphate salt of 2-(2-fluorophenyl)-6,7-
methylenedioxyquinolin-4-one (CHM-1).[1][2][3] It is a hydrophilic prodrug designed to improve
the solubility of the potent antitumor agent CHM-1, which targets microtubule polymerization
and induces apoptosis in cancer cells.

CRITICAL SAFETY WARNING: Do NOT confuse CHM-1-P-Na with Sodium Phosphide (NasP).
o CHM-1-P-Na: Antineoplastic drug (Cytotoxic/Genotoxic Hazard).
e NasP: Inorganic pyrophoric solid (Fire/Explosion Hazard).

o Action: Verify the CAS number and chemical structure on the container before handling. This
guide applies strictly to the antineoplastic agent.

Hazard Profile
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Property Classification Implications for Disposal

] o ) ) Treat as Hazardous Drug (HD)
Pharmacological Class Antimitotic / Antineoplastic o
per USP <800> guidelines.

Trace Chemotherapy Waste

Toxicity Cytotoxic, Genotoxic
(RCRA Empty) vs. Bulk Waste.
] High solubility increases risk of
) Solid (Powder) or Aqueous ) ) )
Physical State ] rapid environmental spread if
Solution )
spilled.
Compatible with standard high-
Reactivity Stable under normal conditions  heat incineration; incompatible

with strong oxidizers.

Part 2: Personal Protective Equipment (PPE)

To handle CHM-1-P-Na waste, you must create a barrier against inhalation and dermal
absorption.

» Respiratory: N95 respirator (minimum) for solid waste handling; PAPR or N95 + Face Shield
for spill cleanup.

e Dermal: Double-gloving is mandatory.
o Inner Glove: Nitrile (minimum 4 mil).
o OQuter Glove: Nitrile or Neoprene (extended cuff).

e Body: Disposable chemotherapy-resistant gown (polyethylene-coated polypropylene) with
closed front and long sleeves.

o Eye: Chemical splash goggles (safety glasses are insufficient for liquid waste pouring).

Part 3: Disposal Workflows & Protocols
Segregation Logic
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Proper disposal depends on the concentration and volume of the waste. Do not mix CHM-1-P-
Na with general solvent waste or biohazard waste unless specifically authorized.

Identify Waste Type

Stock Powder/Soln Empty Containers i Needles/Glass

Trace Chemotherapy Waste Liquid Solutions
(<3% residue / Empty Vials) (Cell media, buffers)

Bulk Chemotherapy Waste
(>3% residue / Unused Stock)

Contaminated Sharps

Prevent Leaks (Needles, broken glass)

Standard Protocol

Regulated Medical Waste Solidify/Absorb

Mandatory (Yellow Bin) then Incinerate

Do NOT Recap

High-Temp Incineration
(Black/Yellow Bin)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating CHM-1-P-Na waste streams.

Protocol: Solid Waste (Powder & Bulk)

Applicability: Unused stock, expired powder, highly contaminated weighing boats, and spill
cleanup materials.

o Containment: Place waste directly into a sealable, leak-proof plastic bag (minimum 2 mil
thickness).
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e Labeling: Apply a "Cytotoxic/Chemotherapy Waste" label.

e Secondary Containment: Transfer the sealed bag into a designated Black (RCRA
Hazardous) or Yellow (Chemotherapy) waste bin depending on your facility's specific color
coding for incineration.

o Note: Do not use Red Biohazard bags (autoclave) for bulk drugs; autoclaving does not
destroy the chemical structure of quinolones.

» Disposal Method:High-Temperature Incineration (>1000°C) is the only validated method to
break down the quinolone ring structure completely.

Protocol: Liquid Waste (Aqueous Solutions)

Applicability: Cell culture media containing CHM-1-P-Na, unused stock solutions.
e Never Sink Dispose: Strict prohibition on pouring down drains.
e Collection: Collect in a High-Density Polyethylene (HDPE) or glass carboy.
e Labeling: Label as "Agueous Waste - Contains Cytotoxic Drug (CHM-1-P-Na)."
o Neutralization (Optional/Pre-treatment):

o While incineration is preferred, if on-site inactivation is required by local EHS:

o Add 5% Sodium Hypochlorite (Bleach) to the solution to achieve a final concentration of
~10% bleach. Allow to sit for 24 hours.

o Mechanism:[3][4][5][6] Oxidative cleavage of the methylenedioxy ring and quinolone core.

o Warning: This reduces toxicity but does not eliminate it. The resulting mixture must still be
treated as chemical waste.[7]

Protocol: Empty Containers (Trace Waste)

Applicability: Vials, tubes, or pipettes with <3% residual volume.
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o Definition: RCRA "Empty" status requires the container to be emptied as much as physically
possible.

e Disposal: Place in Yellow Chemotherapy Waste bins.

e Glassware: If washing glassware, the first rinse must be collected as Hazardous Liquid
Waste (see 3.3). Subsequent rinses can be sewered if permitted by local wastewater
permits.

Part 4: Emergency Spill Response

Scenario: A 50mg vial of CHM-1-P-Na powder drops and shatters.

Isolate: Evacuate the immediate area (10 ft radius). Post "Do Not Enter" signage.

e PPE Up: Don double gloves, N95 mask, gown, and goggles.
e Contain (Powder):

o Cover the powder gently with damp absorbent pads (dampened with water or proprietary
chemo-spill solvent) to prevent dust generation.

o Do NOT use a dry brush or broom (aerosolization risk).
e Clean:
o Scoop up the damp pads and glass shards using a disposable scoop/dustpan.
o Place immediately into a heavy-duty plastic bag.
o Clean the surface 3 times:
1. Detergent/Water: To remove physical residue.
2. 0.5% Sodium Hypochlorite (Bleach): To degrade trace residues.

3. Sodium Thiosulfate: To neutralize the bleach (prevents corrosion).
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e Dispose: All cleanup materials (scoops, pads, PPE) go into the Bulk Chemotherapy Waste
bin for incineration.

Part 5: Data Summary & References

hvsical & Chemical ies Rel isposal

Parameter Data Source
Solubility Highly Soluble (Water/PBS) [1]
. Stable in aqueous solution (pH

Stability [1]
7.4) for >24h
C16HoFNO4-Na=POa4 (Prodrug

Molecular Formula [1]
form)

" Thermal decomposition
Decomposition [2]
releases NOx, POx, F~

References

o Synthesis and Preclinical Evaluations of CHM-1-P-Na. Title: Synthesis and Preclinical
Evaluations of 2-(2-fluorophenyl)-6,7-methylenedioxyquinolin-4-one Monosodium Phosphate
(CHM-1-P-Na) as a Potent Antitumor Agent.[1][2][3] Source: Journal of Medicinal Chemistry
(via PubMed/ACS). URL:[Link] (Search Term: CHM-1-P-Na)

o EPA RCRA Hazardous Waste Management. Source: U.S. Environmental Protection Agency.
URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. figshare.com [figshare.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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